Cas no 50314-39-1 (Ethanone, 1,1'-(2,7-thianthrenediyl)bis-)

• Product Name: Ethanone, 1,1'-(2,7-thianthrenediyl)bis-
• CAS No: 50314-39-1
• MF: C₁₆H₁₂O₂S₂
• MW: 300.395281791687
• CID: 365266
• PubChem ID: 15829249
• Update Time: 2025-04-19

Ethanone, 1,1'-(2,7-thianthrenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-(2,7-thianthrenediyl)bis-
• 1-(7-acetylthianthren-2-yl)ethanone
• SCHEMBL1003629
• 50314-39-1
• 2,7-diacetylthianthrene
• 1,1'-(Thianthrene-2,7-diyl)di(ethan-1-one)
• DTXSID50578683

• Inchi： 1S/C16H12O2S2/c1-9(17)11-3-5-13-15(7-11)19-14-6-4-12(10(2)18)8-16(14)20-13/h3-8H,1-2H3
• InChI Key： GATVHFQKUCJQGI-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(C)=O)=CC=2SC2C=CC(C(C)=O)=CC1=2

Computed Properties

• Exact Mass: 300.02796
• Monoisotopic Mass: 300.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 34.14